Cas no 1018127-82-6 (2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo3,4-bpyridine)

• Product name: 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo3,4-bpyridine
• CAS No: 1018127-82-6
• MF: C₁₂H₁₄ClF₂N₃
• MW: 273.709468364716
• MDL: MFCD09834294
• CID: 3159367
• PubChem ID: 25248211

2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine
• 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo3,4-bpyridine
• AKOS005168534
• STK352816
• 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-pyrazolo[3,4-b]pyridine
• EN300-231864
• 2-butyl-6-chloro-4-(difluoromethyl)-3-methylpyrazolo[3,4-b]pyridine
• 1018127-82-6

• MDL： MFCD09834294
• Inchi： InChI=1S/C12H14ClF2N3/c1-3-4-5-18-7(2)10-8(11(14)15)6-9(13)16-12(10)17-18/h6,11H,3-5H2,1-2H3
• InChI Key： OEESNLUXVRXKJS-UHFFFAOYSA-N
• SMILES： CCCCN1C(=C2C(=CC(=NC2=N1)Cl)C(F)F)C

Computed Properties

• Exact Mass: 273.0844315Da
• Monoisotopic Mass: 273.0844315Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo3,4-bpyridine

Comprehensive Overview of 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine (CAS No. 1018127-82-6)

The compound 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine (CAS No. 1018127-82-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[3,4-b]pyridine core and difluoromethyl group, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries such as "What is the role of difluoromethyl in drug design?" and "How does pyrazolo[3,4-b]pyridine derivatives function in agrochemicals?".

From a chemical perspective, the presence of the 2-butyl and 6-chloro substituents enhances the compound's lipophilicity, which is critical for membrane permeability in biological systems. The difluoromethyl group, a trending topic in medicinal chemistry, is known to improve metabolic stability and bioavailability. Researchers often search for "synthetic routes for pyrazolo[3,4-b]pyridine derivatives" or "applications of halogenated pyridines," highlighting the relevance of this compound in modern science.

In pharmaceutical research, 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine has been explored for its potential as a kinase inhibitor. Kinases are a hot topic in drug discovery, with queries like "How do kinase inhibitors work?" frequently appearing in search engines. The compound's ability to modulate kinase activity could pave the way for novel therapies targeting cancers or inflammatory diseases. Its chloro and difluoromethyl moieties are particularly noteworthy, as they are often associated with enhanced binding affinity and selectivity.

Agrochemical applications of this compound are equally compelling. The pyrazolo[3,4-b]pyridine scaffold is a common motif in pesticides and herbicides, addressing user concerns such as "What are the latest advancements in crop protection chemicals?" The difluoromethyl group's role in improving pesticidal efficacy is a key area of investigation, aligning with the growing demand for sustainable agriculture solutions. This compound's stability under environmental conditions further underscores its potential in this field.

Synthetic methodologies for CAS No. 1018127-82-6 often involve multi-step reactions, including cyclization and halogenation processes. Search trends reveal interest in "green chemistry approaches to heterocyclic synthesis," prompting researchers to explore eco-friendly routes for producing such compounds. The 2-butyl side chain, for instance, can be introduced via alkylation reactions, while the chloro and difluoromethyl groups are typically incorporated through electrophilic substitutions.

In conclusion, 2-butyl-6-chloro-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine represents a versatile compound with broad implications in both pharmaceuticals and agrochemicals. Its structural complexity and functional groups like difluoromethyl and chloro make it a subject of ongoing research, answering popular queries such as "Why are fluorinated compounds important in medicine?" and "What are the benefits of pyrazolo[3,4-b]pyridine derivatives?" As science advances, this compound is likely to play an increasingly prominent role in addressing global challenges in health and agriculture.